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Compound of Interest

Compound Name:
Adamantan-1-ylmethyl-methyl-

amine

Cat. No.: B111965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the safe handling, storage, and use

of Adamantan-1-ylmethyl-methyl-amine in a laboratory setting. The following protocols and

data are intended to ensure the integrity of the compound and the safety of laboratory

personnel.

Compound Information
Adamantan-1-ylmethyl-methyl-amine is a derivative of adamantane, a bulky, lipophilic cage-

like hydrocarbon. This structural motif is often incorporated into drug candidates to enhance

their pharmacokinetic properties, such as metabolic stability and membrane permeability. It is a

key building block in the synthesis of various biologically active molecules, including ligands for

sigma receptors, which are targets for neurological and psychiatric disorders.[1]
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Property Value Source

Molecular Formula C₁₂H₂₁N [2][3][4]

Molecular Weight 179.3 g/mol [2][4]

Appearance Solid [3]

Purity ≥95% [4]

CAS Number 153461-22-4 [2][4]

Solubility
Adamantan-1-ylmethyl-methyl-amine is expected to have limited solubility in water due to the

hydrophobic nature of the adamantane cage. It is more soluble in organic solvents. For a

related compound, N-methyladamantan-1-amine, it is noted to be soluble in ethanol and

chloroform.[2] For another related compound, Adamantan-1-ylmethanamine, a stock solution of

100 mg/mL can be prepared in DMSO with the aid of ultrasonication.[5]

Solvent Solubility Notes

Water Limited

The hydrophobic adamantane

structure resists solvation in

water.[2]

Ethanol Soluble
General guidance for related

adamantane amines.[2]

Chloroform Soluble
General guidance for related

adamantane amines.[2]

DMSO
Soluble (with sonication for

related compounds)

A stock solution of a similar

compound can be prepared at

high concentration.[5]

Safety and Handling
Adamantan-1-ylmethyl-methyl-amine is classified as an irritant and can cause skin, eye, and

respiratory irritation.[6][7] Strict adherence to safety protocols is mandatory.
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Hazard Identification
Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS07 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
GHS05 Danger

H318: Causes serious

eye damage

Specific Target Organ

Toxicity (Single

Exposure)

GHS07 Warning
H335: May cause

respiratory irritation

Data sourced from PubChem CID 3010130.[7]

Personal Protective Equipment (PPE)
A comprehensive list of necessary personal protective equipment is provided below.

Category Item

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area or with a fume

hood.

Safe Handling Workflow
The following diagram outlines the standard workflow for handling Adamantan-1-ylmethyl-
methyl-amine in the laboratory.
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Preparation

Handling

Cleanup & Storage

Don appropriate PPE

Prepare workspace in a fume hood

Weigh the required amount of compound

Dissolve in an appropriate solvent

Perform experimental procedure

Decontaminate workspace and equipment

Dispose of waste according to regulations

Store remaining compound properly

Click to download full resolution via product page

Caption: Workflow for handling Adamantan-1-ylmethyl-methyl-amine.

Storage and Stability

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b111965?utm_src=pdf-body-img
https://www.benchchem.com/product/b111965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper storage is crucial to maintain the integrity and stability of Adamantan-1-ylmethyl-
methyl-amine.

Storage Conditions
Parameter Recommendation

Temperature Room temperature

Atmosphere Store in a well-ventilated place.

Container Keep container tightly closed.

Incompatibilities Avoid contact with incompatible materials.[6]

Information sourced from supplier data sheets.[2][4][8]

Stability
The product is considered stable under recommended storage conditions, and hazardous

polymerization is not expected to occur.[6] However, studies on structurally related compounds

suggest that the N-methyl group can be a site of metabolism, which may have implications for

its stability in biological systems.[9] For a related compound, Adamantan-1-ylmethanamine,

stock solutions stored at -20°C should be used within one month, and solutions stored at -80°C

should be used within six months.[5] It is recommended to protect solutions from light.[5]

Experimental Protocols
Protocol for Preparing a Stock Solution
This protocol provides a general method for preparing a stock solution of Adamantan-1-
ylmethyl-methyl-amine.

Materials:

Adamantan-1-ylmethyl-methyl-amine

Anhydrous DMSO

Vortex mixer
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Sonicator

Sterile microcentrifuge tubes or vials

Procedure:

Under a fume hood, weigh the desired amount of Adamantan-1-ylmethyl-methyl-amine
into a sterile vial.

Add the calculated volume of anhydrous DMSO to achieve the target concentration.

Vortex the mixture for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.

Visually inspect the solution to ensure complete dissolution.

Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months), protected from light.

Spill Response Protocol
In the event of a spill, follow the protocol outlined below.

Personal Protective Equipment (PPE) is mandatory for spill cleanup.
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Spill Occurs

Evacuate immediate area if necessary

Don appropriate PPE

Contain the spill with absorbent material

Collect absorbed material into a sealed container

Decontaminate the spill area

Dispose of waste as hazardous material

Report the spill to the lab supervisor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ylmethyl-methyl-amine-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

